2-[5-(3-chlorophenyl)-4,6-dioxo-4,5,6,6a-tetrahydropyrrolo[3,4-d][1,2,3]triazol-1(3aH)-yl]-N-(2,4-difluorophenyl)acetamide

• Molecular Formula: C18H12ClF2N5O3
• Molecular Weight: 419.8 g/mol
• IUPAC Name: 2-[5-(3-chlorophenyl)-4,6-dioxo-3a,6a-dihydropyrrolo[3,4-d]triazol-3-yl]-N-(2,4-difluorophenyl)acetamide
• InChI: InChI=1S/C18H12ClF2N5O3/c19-9-2-1-3-11(6-9)26-17(28)15-16(18(26)29)25(24-23-15)8-14(27)22-13-5-4-10(20)7-12(13)21/h1-7,15-16H,8H2,(H,22,27)
• InChI Key: WGRFQZYFAWLELV-UHFFFAOYSA-N
• Canonical SMILES: C1=CC(=CC(=C1)Cl)N2C(=O)C3C(C2=O)N(N=N3)CC(=O)NC4=C(C=C(C=C4)F)F

Description

This compound has the molecular formula C₂₀H₁₈ClN₅O₄ and an average mass of 427.841 Da . It belongs to the class of pyrrolo-triazole derivatives. You can find its structure on ChemSpider .

Preparation Methods

The synthetic routes for this compound involve several steps. While I don’t have specific details for this exact compound, similar pyrrolo-triazole derivatives are often synthesized through multistep processes. These steps may include cyclization reactions, functional group transformations, and purification methods. Industrial production methods would likely involve large-scale synthesis and optimization for yield and purity.

Chemical Reactions Analysis

The compound may undergo various reactions, including oxidation, reduction, and substitution. Common reagents and conditions depend on the specific reaction. For example:

• Oxidation : Oxidizing agents like potassium permanganate or hydrogen peroxide may be used.
• Reduction : Reducing agents such as lithium aluminum hydride or sodium borohydride could reduce functional groups.
• Substitution : Substitution reactions might involve nucleophiles like amines or alkoxides. Major products formed from these reactions would be derivatives with modified functional groups.

Scientific Research Applications

This compound finds applications in various fields:

• Medicine : It could be investigated as a potential drug candidate due to its unique structure and potential biological activity.
• Chemistry : Researchers might study its reactivity and use it as a building block for other compounds.
• Biology : It could be tested for interactions with biological targets (e.g., enzymes, receptors).
• Industry : If scalable synthesis is feasible, it could have applications in materials science or other industrial processes.

Mechanism of Action

The specific mechanism of action remains speculative without experimental data. researchers would explore its interactions with cellular components, receptors, or enzymes. Understanding its targets and pathways would be crucial for drug development.

Comparison with Similar Compounds

While I don’t have a direct list of similar compounds, we can compare this compound with related pyrrolo-triazole derivatives